Cas no 1097779-72-0 (4H-1-Benzothiopyran-4-one, 6,8-difluoro-2,3-dihydro-)

• Product Name: 4H-1-Benzothiopyran-4-one, 6,8-difluoro-2,3-dihydro-
• CAS No: 1097779-72-0
• MF: C₉H₆F₂OS
• MW: 200.205148220062
• CID: 5041607
• PubChem ID: 43345500
• Update Time: 2026-02-28

4H-1-Benzothiopyran-4-one, 6,8-difluoro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 6,8-Difluorothiochroman-4-one
• 4H-1-Benzothiopyran-4-one, 6,8-difluoro-2,3-dihydro-
• CS-0131579
• 6,8-difluoro-2,3-dihydrothiochromen-4-one
• MFCD11642634
• 6,8-difluoro-2,3-dihydro-1-benzothiopyran-4-one
• 6,8-DIFLUORO-3,4-DIHYDRO-2H-1-BENZOTHIOPYRAN-4-ONE
• N16686
• 1097779-72-0
• BS-48587

• Inchi： 1S/C9H6F2OS/c10-5-3-6-8(12)1-2-13-9(6)7(11)4-5/h3-4H,1-2H2
• InChI Key： PZYVMGWKGUNBNK-UHFFFAOYSA-N
• SMILES： S1C2C(=CC(=CC=2C(CC1)=O)F)F

Computed Properties

• Exact Mass: 200.01074231g/mol
• Monoisotopic Mass: 200.01074231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4

Additional information on 4H-1-Benzothiopyran-4-one, 6,8-difluoro-2,3-dihydro-

4H-1-Benzothiopyran-4-one, 6,8-difluoro-2,3-dihydro (CAS No. 1097779-72-0)

The compound 4H-1-Benzothiopyran-4-one, 6,8-difluoro-2,3-dihydro (CAS No. 1097779-72-0) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzothiopyrans, which are known for their unique electronic properties and structural versatility. The presence of fluorine atoms at the 6 and 8 positions introduces additional functionality, making this compound particularly interesting for applications in optoelectronics and drug design.

Recent studies have highlighted the importance of benzothiopyran derivatives in the development of advanced materials. For instance, researchers have explored the use of fluorinated benzothiopyrans in creating high-efficiency organic photovoltaic devices. The fluorine substituents not only enhance the stability of the material but also improve its charge transport properties. This makes 4H-1-Benzothiopyran-4-one, 6,8-difluoro-2,3-dihydro a promising candidate for next-generation solar cells.

In addition to its electronic properties, this compound has shown potential in the field of medicinal chemistry. The benzothiopyran skeleton is known to exhibit bioactivity against various enzymes and receptors. Recent research has focused on modifying the fluorine substituents to optimize pharmacokinetic properties. For example, studies have demonstrated that 6,8-difluoro-substituted benzothiopyrans can act as inhibitors of certain kinases involved in cancer progression.

The synthesis of 4H-1-Benzothiopyran-4-one, 6,8-difluoro-2,3-dihydro involves a multi-step process that typically begins with the preparation of a suitable thioester intermediate. The introduction of fluorine atoms at specific positions requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic fluorination techniques have made it possible to achieve higher yields and better purity levels in the synthesis of this compound.

From a structural perspective, 4H-1-Benzothiopyran-4-one exhibits a bicyclic framework consisting of a benzene ring fused with a thiopyran moiety. The presence of two fluorine atoms at the 6 and 8 positions creates steric and electronic effects that influence the compound's reactivity and stability. Computational studies have shown that these fluorine substituents significantly alter the molecule's frontier molecular orbitals, making it more suitable for applications in nonlinear optics.

The physical properties of CAS No. 1097779-72-0 are also worth noting. It has a melting point of approximately 155°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, which is indicative of its potential use in light-harvesting applications.

In conclusion, 4H-1-Benzothiopyran-4-one, 6,8-difluoro-2,3-dihydro (CAS No. 1097779-72-0) is a versatile compound with wide-ranging applications in materials science and medicinal chemistry. Its unique structure and functional groups make it an attractive target for further research and development.